Cas no 56964-75-1 (2-(hydroxymethyl)-5-(6-((2-methylnaphthalen-1-yl)methylthio)-9h-purin-9-yl)tetrahydro-furan-3,4 Diol)

2-(hydroxymethyl)-5-(6-((2-methylnaphthalen-1-yl)methylthio)-9h-purin-9-yl)tetrahydro-furan-3,4 Diol structure
56964-75-1 structure
Product Name:2-(hydroxymethyl)-5-(6-((2-methylnaphthalen-1-yl)methylthio)-9h-purin-9-yl)tetrahydro-furan-3,4 Diol
CAS No:56964-75-1
MF:C22H22N4O4S
MW:438.499483585358
CID:1600370
PubChem ID:493982
Update Time:2025-04-21

2-(hydroxymethyl)-5-(6-((2-methylnaphthalen-1-yl)methylthio)-9h-purin-9-yl)tetrahydro-furan-3,4 Diol Chemical and Physical Properties

Names and Identifiers

    • 2-(hydroxymethyl)-5-(6-((2-methylnaphthalen-1-yl)methylthio)-9h-purin-9-yl)tetrahydro-furan-3,4 Diol
    • 9H-Purine, 6-(((2-methyl-1-naphthalenyl)methyl)thio)-9-beta-L-ribofuranosyl-
    • 9H-Purine, 6-[[(2-methyl-1-naphthalenyl)methyl]thio]-9-.beta.-L-ribofuranosyl-
    • 9H-Purine, 6-(((2-methyl-1-naphthalenyl)methyl)thio)-9-beta-L-ribofuranosyl-; 9H-Purine, 6-[[(2-methyl-1-naphthalenyl)methyl]thio]-9-.beta.-L-ribofuranosyl-
    • NSC 55467
    • 56964-75-1
    • (2S,3R,4S,5S)-2-(hydroxymethyl)-5-[6-[(2-methyl-1-naphthyl)methylsulfanyl]purin-9-yl]tetrahydrofuran-3,4-diol
    • NSC55467
    • Inchi: 1S/C22H22N4O4S/c1-12-6-7-13-4-2-3-5-14(13)15(12)9-31-21-17-20(23-10-24-21)26(11-25-17)22-19(29)18(28)16(8-27)30-22/h2-7,10-11,16,18-19,22,27-29H,8-9H2,1H3/t16-,18-,19-,22-/m0/s1
    • InChI Key: NSYRTUCJWAVRER-FUOQNJDISA-N
    • SMILES: S(CC1=C(C)C=CC2C=CC=CC1=2)C1C2=C(N=CN=1)N(C=N2)[C@@H]1[C@H]([C@H]([C@H](CO)O1)O)O

Computed Properties

  • Exact Mass: 438.13636
  • Monoisotopic Mass: 438.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 618
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 139Ų

Experimental Properties

  • Density: 1.56
  • Boiling Point: 762.7°C at 760 mmHg
  • Flash Point: 415°C
  • Refractive Index: 1.762
  • PSA: 113.52
  • LogP: 2.19170
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